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Compound of Interest

Compound Name: Paroxetine-d6-1

Cat. No.: B15615962

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Paroxetine-d6. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Paroxetine-d6: Hazard Identification and Safety Summary

Paroxetine-d6 hydrochloride is a deuterated form of Paroxetine, a selective serotonin reuptake

inhibitor (SSRI). According to its Safety Data Sheet (SDS), it presents several hazards that

necessitate careful handling.[1] It is harmful if swallowed, causes skin irritation, and can lead to

serious eye damage.[1][2][3][4] Additionally, it may cause respiratory irritation and is suspected

of damaging fertility or the unborn child.[1] The compound is also toxic to aquatic life with long-

lasting effects.[1][2]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][4]

Skin Irritation (Category 2) H315: Causes skin irritation[1][2][3][4]

Serious Eye Damage (Category 1) H318: Causes serious eye damage[1]

Toxic to Reproduction (Category 2)
H361: Suspected of damaging fertility or the

unborn child[1]

Specific Target Organ Toxicity - Single Exposure

(Category 3)
H335: May cause respiratory irritation[1][2][4]

Hazardous to the Aquatic Environment, Chronic

(Category 2)

H411: Toxic to aquatic life with long lasting

effects[1][2]

Table 1: GHS Hazard Classifications for Paroxetine-d6 Hydrochloride

Essential Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Paroxetine-d6, a comprehensive PPE strategy is

crucial. The following table outlines the recommended PPE based on the potential routes of

exposure.
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Body Part Recommended PPE Rationale

Eyes/Face

Safety glasses with side-

shields or goggles.[5] A face

shield may be necessary for

splash-prone procedures.

To protect against splashes

and airborne particles that can

cause serious eye damage.[1]

Hands

Chemical-resistant gloves

(e.g., nitrile rubber).[6] Double

gloving should be considered.

[6]

To prevent skin contact, which

can cause irritation.[1][2]

Body

Laboratory coat.[6] For larger

quantities, a disposable, low-

permeability coverall is

recommended.[6]

To protect skin and clothing

from contamination.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or

dust is generated.[3]

To prevent inhalation, which

may cause respiratory

irritation.[1][2]

Table 2: Personal Protective Equipment (PPE) for Handling Paroxetine-d6

Operational and Disposal Protocols
Adherence to strict operational and disposal protocols is vital for the safe management of

Paroxetine-d6 in a laboratory setting.

Handling and Storage
Handling: Always handle Paroxetine-d6 in a well-ventilated area, preferably within a fume

hood, to minimize inhalation exposure.[2][4] Avoid generating dust.[6] All personal contact,

including inhalation and contact with skin and eyes, should be avoided.[6] After handling,

wash hands thoroughly.[2][3][4] Do not eat, drink, or smoke in areas where the compound is

handled or stored.[3][4][5]
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Storage: Store Paroxetine-d6 in a tightly sealed container in a dry, cool, and well-ventilated

place.[2][5] Keep it away from incompatible materials such as strong acids and oxidizing

agents.[3][4]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Secure: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[7]

Wear Appropriate PPE: Don the appropriate PPE as outlined in Table 2 before attempting to

clean the spill.[6]

Containment and Cleanup: For minor spills, use dry clean-up procedures to avoid generating

dust.[6] Gently sweep or vacuum the material, ensuring the vacuum is fitted with a HEPA

filter.[6] Dampening the material with water may be done to prevent dusting before sweeping.

[6] For larger spills, contain the spillage to prevent it from entering drains or waterways.[6]

Disposal: Place the spilled material and any contaminated cleaning supplies into a suitable,

labeled container for hazardous waste disposal.[2][6]

Disposal Plan
All waste containing Paroxetine-d6 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[6]

Waste Containers: Use clearly labeled, sealed containers for all Paroxetine-d6 waste.

Disposal Method: Do not dispose of Paroxetine-d6 down the drain or in the regular trash.[5]

It must be disposed of through a licensed hazardous waste disposal company. Options may

include incineration at an industrial combustion plant.[2] For unused medicine, drug take-

back programs are the best option.[8][9] If such programs are not available, the FDA

provides guidance on in-home disposal, which involves mixing the substance with an

unappealing material like coffee grounds or cat litter in a sealed bag before placing it in the

trash.[9][10]
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Workflow for Safe Handling of Paroxetine-d6
The following diagram illustrates the logical workflow for the safe handling of Paroxetine-d6,

from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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